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Compound of Interest

Compound Name: BML-210

Cat. No.: B1667151

For Researchers, Scientists, and Drug Development Professionals

Introduction

BML-210 is a small molecule inhibitor of histone deacetylases (HDACSs), with a specific
disruptive effect on the interaction between HDAC4 and Myocyte Enhancer Factor-2 (MEF2).[1]
By inhibiting HDACs, BML-210 can modulate gene expression, leading to various cellular
responses, including cell cycle arrest, apoptosis, and differentiation. These properties make
BML-210 a compound of interest for preclinical research, particularly in oncology. In vitro
studies have demonstrated its ability to inhibit the proliferation of cancer cells and induce
apoptosis.[1] This document provides detailed application notes and protocols for the in vivo
administration of BML-210 to support further investigation of its therapeutic potential.

Data Presentation
In Vivo Efficacy of BML-210 in a Murine Cancer Model

The following table summarizes the key parameters from a reported in vivo study
demonstrating the anti-tumor activity of BML-210.
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Parameter

Details Reference

Animal Model

Female C57BL/6 mice with
orthotopic mammary tumors

from mouse breast cancer

EO771 cells
Compound BML-210
Dosage 20 mg/kg

Route of Administration

Intraperitoneal (IP) Injection

Dosing Frequency

Three times per week

Treatment Duration

Two weeks

Observed Effect

Notable suppression of tumor

growth and weight

Physicochemical Properties

Property Value Reference
Molecular Weight 339.43 g/mol

Molecular Formula C20H25N302

CAS Number 537034-17-6

Experimental Protocols
Formulation of BML-210 for In Vivo Administration

A common vehicle for the formulation of hydrophobic compounds like BML-210 for

intraperitoneal injection in animal models is a mixture of solvents to ensure solubility and

bioavailability.

Materials:

e BML-210 powder
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Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NacCl), Phosphate-Buffered Saline (PBS), or sterile deionized water
(ddH20)

Procedure:

e Stock Solution Preparation: Prepare a stock solution of BML-210 in DMSO. For example, to
achieve a final concentration of 2 mg/mL in the injection vehicle for a 20 mg/kg dose in a 20g
mouse (requiring 0.2 mL injection volume), a higher concentration stock may be necessary.

e Vehicle Preparation: A suggested vehicle composition is:

5% DMSO

[e]

30% PEG300

o

5% Tween 80

[¢]

60% Saline/PBS/ddH20

o

» Final Formulation: a. Start with the required volume of DMSO and dissolve the calculated
amount of BML-210 powder. b. Add PEG300 to the DMSO/BML-210 mixture and vortex until
the solution is clear. c. Add Tween 80 and vortex again to ensure homogeneity. d. Finally,
add the saline, PBS, or ddH20 to reach the final volume and mix thoroughly. e. The final
solution should be clear and suitable for injection. Prepare fresh on the day of administration.

In Vivo Administration Protocol: Murine Orthotopic
Breast Cancer Model

This protocol is based on the study cited above and provides a framework for assessing the
anti-tumor efficacy of BML-210.

Materials and Equipment:
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Female C57BL/6 mice (6-8 weeks old)

Mouse breast cancer EO771 cells

BML-210 formulated for injection

Sterile syringes (1 mL) and needles (25-27 gauge)
Animal scale

Calipers for tumor measurement

Anesthetic (e.qg., isoflurane)

Standard animal housing and care facilities
Procedure:

Cell Culture and Implantation: a. Culture EO771 cells under standard conditions. b. On the
day of implantation, harvest and resuspend the cells in sterile PBS at the desired
concentration. c. Anesthetize the mice and implant the EO771 cells into the mammary fat
pad.

Tumor Growth and Grouping: a. Monitor the mice for tumor development. b. Once tumors
reach a palpable size (e.g., 50-100 mm3), randomize the mice into treatment and control
groups.

Treatment Administration: a. Weigh each mouse to calculate the precise dose of BML-210
(20 mg/kg). b. Administer the formulated BML-210 via intraperitoneal (IP) injection. The
control group should receive the vehicle only. c. Repeat the administration three times per
week for two consecutive weeks.

Monitoring and Data Collection: a. Measure tumor volume using calipers 2-3 times per week.
(Volume = 0.5 x Length x Width2) b. Monitor the body weight of the mice to assess toxicity. c.
Observe the general health and behavior of the animals daily.

Endpoint and Analysis: a. At the end of the study, euthanize the mice according to approved
institutional protocols. b. Excise the tumors and measure their final weight. c. Tissues can be
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collected for further analysis (e.g., histology, western blotting for HDAC targets).

Mandatory Visualizations
Signaling Pathway of BML-210
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Caption: BML-210 disrupts the HDAC4-MEF2 interaction, leading to increased histone
acetylation.
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Experimental Workflow for In Vivo Efficacy Study
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Caption: Workflow for evaluating the in vivo anti-tumor efficacy of BML-210.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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